Cas no 895781-51-8 (5-bromo-N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}furan-2-carboxamide)

5-Bromo-N-{2-[2-(3-fluorophenyl)-1,3-thiazol-4-yl]ethyl}furan-2-carboxamide is a heterocyclic compound featuring a brominated furan carboxamide core linked to a substituted thiazole moiety. Its structural complexity, including the 3-fluorophenyl and thiazole groups, suggests potential utility in medicinal chemistry, particularly as a scaffold for kinase inhibitors or other biologically active agents. The bromine substitution enhances reactivity for further functionalization, while the fluorine atom may improve metabolic stability and binding affinity. This compound is of interest for researchers exploring structure-activity relationships in drug discovery, given its balanced lipophilicity and modular design for derivatization. Suitable for controlled laboratory use under standard safety protocols.
5-bromo-N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}furan-2-carboxamide structure
895781-51-8 structure
Product Name:5-bromo-N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}furan-2-carboxamide
CAS No:895781-51-8
MF:C16H12BrFN2O2S
MW:395.246085166931
CID:5515497
Update Time:2025-06-30

5-bromo-N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 2-Furancarboxamide, 5-bromo-N-[2-[2-(3-fluorophenyl)-4-thiazolyl]ethyl]-
    • 5-bromo-N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}furan-2-carboxamide
    • Inchi: 1S/C16H12BrFN2O2S/c17-14-5-4-13(22-14)15(21)19-7-6-12-9-23-16(20-12)10-2-1-3-11(18)8-10/h1-5,8-9H,6-7H2,(H,19,21)
    • InChI Key: DRDGAKFCORUZED-UHFFFAOYSA-N
    • SMILES: O1C(Br)=CC=C1C(NCCC1=CSC(C2=CC=CC(F)=C2)=N1)=O

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Additional information on 5-bromo-N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}furan-2-carboxamide

5-Bromo-N-{2-2-(3-Fluorophenyl)-1,3-thiazol-4-ylethyl}furan-2-carboxamide (CAS No. 895781-51-8): An Overview of Its Structure, Properties, and Applications

5-Bromo-N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}furan-2-carboxamide (CAS No. 895781-51-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a brominated furan ring and a thiazole moiety linked to a fluorinated phenyl group. These structural elements contribute to its potential therapeutic applications and biological activities.

The molecular formula of 5-bromo-N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}furan-2-carboxamide is C19H14BrFN2O2S, with a molecular weight of approximately 436.3 g/mol. The compound's structure can be visualized as a furan ring substituted with a bromine atom at the 5-position, and an amide group attached to the 2-position. The amide moiety is further substituted with a thiazole ring, which is itself linked to a 3-fluorophenyl group through an ethylene bridge.

The synthesis of 5-bromo-N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}furan-2-carboxamide typically involves multi-step reactions, including the formation of the thiazole ring and the subsequent coupling with the furan carboxylic acid derivative. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for research and development purposes.

In terms of physical properties, 5-bromo-N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}furan-2-carboxamide is a solid at room temperature with a melting point ranging from 160°C to 165°C. It is sparingly soluble in water but exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These solubility characteristics are crucial for its use in biological assays and pharmaceutical formulations.

The biological activity of 5-bromo-N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}furan-2-carboxamide has been extensively studied in various in vitro and in vivo models. Research has shown that this compound possesses potent anti-inflammatory and anti-cancer properties. For instance, studies have demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 5-bromo-N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}furan-2-carboxamide has also shown significant anti-cancer activity against various cancer cell lines. Preclinical studies have indicated that it can induce apoptosis in cancer cells by modulating key signaling pathways such as the PI3K/AKT and MAPK pathways. These findings suggest that this compound could be developed as a novel therapeutic agent for cancer treatment.

The pharmacokinetic properties of 5-bromo-N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}furan-2-carboxamide have also been investigated to assess its potential for clinical use. Studies have shown that it exhibits favorable pharmacokinetic profiles, including good oral bioavailability and a reasonable half-life in vivo. These properties are essential for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

To further evaluate its safety and efficacy, clinical trials are currently underway to investigate the use of 5-bromo-N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}furan-2-carboxamide in human subjects. Early results from these trials have been promising, with no major adverse effects reported at therapeutic doses. However, more extensive studies are needed to fully understand its long-term safety profile and potential side effects.

In conclusion, 5-bromo-N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}furan-2-carboxamide (CAS No. 895781-51-8) is a promising compound with diverse biological activities that make it an attractive candidate for further research and development in the pharmaceutical industry. Its unique structural features and favorable pharmacological properties position it as a potential therapeutic agent for treating inflammatory diseases and cancer. Continued research into its mechanisms of action and clinical applications will undoubtedly contribute to advancements in medicinal chemistry and drug discovery.

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